Cas no 1445951-83-6 (1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate)

• Product Name: 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate
• CAS No: 1445951-83-6
• MF: C₂₂H₃₂N₂O₅
• MW: 404.499886512756
• MDL: MFCD25509404
• CID: 4605209
• PubChem ID: 121229849
• Update Time: 2025-11-01

1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate
• 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate(WX101542)
• 1,8-Diazaspiro[4.5]decane-1,8-dicarboxylic acid, 2-(hydroxymethyl)-, 8-(1,1-dimethylethyl) 1-(phenylmethyl) ester
• 1-O-benzyl 8-O-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate
• 1-Benzyl 8-t-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate
• 1-cbz-8-Boc-2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane
• MFCD25509404
• DTXSID501107371
• PB40693
• 1445951-83-6
• DB-180813
• W14036
• AS-83476

• MDL： MFCD25509404
• Inchi： 1S/C22H32N2O5/c1-21(2,3)29-19(26)23-13-11-22(12-14-23)10-9-18(15-25)24(22)20(27)28-16-17-7-5-4-6-8-17/h4-8,18,25H,9-16H2,1-3H3
• InChI Key： MEMQNTUNMQJOEX-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1CO

Computed Properties

• Exact Mass: 404.23112213g/mol
• Monoisotopic Mass: 404.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate

Comprehensive Overview of 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate (CAS No. 1445951-83-6)

1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate (CAS No. 1445951-83-6) is a highly specialized organic compound with a unique spirocyclic structure, making it a subject of significant interest in pharmaceutical and chemical research. This compound belongs to the class of diazaspiro derivatives, which are increasingly studied for their potential applications in drug discovery and material science. The presence of both benzyl and tert-butyl groups, along with a hydroxymethyl moiety, contributes to its distinct chemical properties and reactivity.

The 1,8-diazaspiro[4.5]decane core of this molecule is particularly noteworthy due to its rigid, three-dimensional framework, which is often leveraged in the design of bioactive molecules. Researchers are exploring its potential as a scaffold for developing novel therapeutics, especially in areas like central nervous system (CNS) disorders and enzyme inhibition. The compound's dicarboxylate functionality further enhances its versatility, allowing for derivatization and conjugation with other molecular entities.

In recent years, the demand for spirocyclic compounds like 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate has surged, driven by their applications in medicinal chemistry and catalysis. A growing body of literature highlights their role in addressing challenges such as drug resistance and selective targeting. For instance, spirocyclic frameworks are often used to improve the pharmacokinetic profiles of drug candidates, a topic frequently searched by professionals in the field.

The synthesis of CAS No. 1445951-83-6 involves multi-step organic transformations, including protection-deprotection strategies and selective functionalization. Its hydroxymethyl group offers a handle for further modifications, making it a valuable intermediate in synthetic chemistry. Researchers are also investigating its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods.

From a commercial perspective, 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate is available through specialized chemical suppliers, catering to the needs of pharmaceutical R&D and academic laboratories. Its purity and stability are critical factors, as they directly impact experimental outcomes. Quality control measures, such as HPLC and NMR analysis, are typically employed to ensure consistency.

As the scientific community continues to explore the potential of spirocyclic diamines, compounds like CAS No. 1445951-83-6 are expected to play a pivotal role. Their ability to mimic natural product architectures and modulate biological targets makes them indispensable in modern drug discovery. Future research may focus on optimizing their bioavailability and toxicity profiles, addressing common queries in preclinical development.

In summary, 1-Benzyl 8-Tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity underscore its value as a research tool and therapeutic precursor. For those seeking advanced materials in organic synthesis or drug design, this compound offers a compelling avenue for exploration.